Cas no 60410-16-4 ((1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate)

• Product Name: (1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate
• CAS No: 60410-16-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00078933
• CID: 57548
• PubChem ID: 24868219
• Update Time: 2025-04-18

(1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• (1S,4R)-cis-4-Acetoxy-2-cyclopenten-1-ol
• (1R,3S)-(+)-cis-4-Cyclopentene-1,3-diol 1-acetate
• (1R,3S)-(+)-4-Cyclopentene-1,3-diol 1-acetate
• (1R,3S)-4-CYCLOPENTENE-1,3-DIOL 1-ACETATE
• [(1R,4S)-4-hydroxycyclopent-2-en-1-yl] acetate
• (1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate
• (1R,4S)-4-hydroxycyclopent-2-enyl acetate
• (1S,4R)-4-Acetoxy-2-cyclopenten-1-ol
• cis-(1R,4S)-4-Hydroxycyclopent-2-en-1-yl acetate
• AK165304
• (1R,3S)-4-hydroxycyclopent-2-en-1-yl acetate
• A
• SCHEMBL254392
• EN300-7416334
• rac-(1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate
• (1S,4R)-4-acetoxycyclopent-2-en-1-ol
• 60410-16-4
• Acetic acid (1R,4S)-4-hydroxycyclopent-2-enyl ester
• A8432
• 4-Cyclopentene-1,3-diol,1-acetate,(1S,3R)-
• [(1R,4S)-4-hydroxy-1-cyclopent-2-enyl] acetate
• (-)-cis-4-acetoxy-cyclopent-2-enol
• (1R,3S)-4-CYCLOPENTENE-1,3-DIOL1-ACETATE
• AKOS025146560
• 4(s)-hydroxy-1 (r)-acetoxy-cyclopent-2-ene
• DTXSID00436209
• EX-A4107
• CIS-4-HYDROXYCYCLOPENT-2-ENYL ACETATE
• rel-(1R,4S)-4-Hydroxycyclopent-2-en-1-yl acetate
• IJDYOKVVRXZCFD-RQJHMYQMSA-N
• CS-0053603
• (1R,4S)-4-hydroxy-2-cyclopenten-1-yl acetate
• AS-37858
• AMY34342
• (1S,4R)-cis-4-Acetoxy-2-cyclopenten-1-ol, >=99%
• 60410-18-6
• (1R,3S)-(+)-1-Acetoxy-3-hydroxy-4-cyclopentene
• (1S,4R)-cis 4-Acetoxy-2-cyclopenten-1-ol
• (+)-(1R-cis)-4-Cyclopentene-1,3-diol monoacetate
• MFCD00078933
• G31908

• MDL： MFCD00078933
• Inchi： 1S/C7H10O3/c1-5(8)10-7-3-2-6(9)4-7/h2-3,6-7,9H,4H2,1H3/t6-,7+/m1/s1
• InChI Key： IJDYOKVVRXZCFD-RQJHMYQMSA-N
• SMILES： O(C(C)=O)[C@H]1C=C[C@H](C1)O

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not available
• Density: 1.171
• Melting Point: 49-51 °C (lit.)
• Boiling Point: 208.0±40.0°C at 760 mmHg
• Flash Point: 83.718°C
• Refractive Index: 1.5
• PSA: 46.53000
• LogP: 0.23890
• Optical Activity: [α]20/D +68°, c = 2.3 in chloroform
• Solubility: Not available

(1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters